Cas no 63815-27-0 ((2-Acetyl-phenoxy)-acetic acid ethyl ester)

• Product Name: (2-Acetyl-phenoxy)-acetic acid ethyl ester
• CAS No: 63815-27-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 3083616
• PubChem ID: 734889
• Update Time: 2025-04-24

(2-Acetyl-phenoxy)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Acetyl-phenoxy)-acetic acid ethyl ester
• EN300-37324
• DA-04116
• MFCD00510057
• ethyl2-(2-acetylphenoxy)acetate
• STL430942
• AKOS000174146
• ethyl (2-acetylphenoxy)acetate
• GKGZNLVUZCFMEG-UHFFFAOYSA-N
• AB00073905-01
• Z54589175
• SR-01000195649-1
• 63815-27-0
• Ethyl o-Acetylphenoxyacetate
• ethyl 2-(2-acetylphenoxy)acetate
• CS-0247744
• SR-01000195649
• D85947
• SCHEMBL4167809
• AS-5933
• NCA81527

• Inchi： 1S/C12H14O4/c1-3-15-12(14)8-16-11-7-5-4-6-10(11)9(2)13/h4-7H,3,8H2,1-2H3
• InChI Key： GKGZNLVUZCFMEG-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on (2-Acetyl-phenoxy)-acetic acid ethyl ester

(2-Acetyl-phenoxy)-acetic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 63815-27-0, commonly referred to as (2-Acetyl-phenoxy)-acetic acid ethyl ester, is a significant chemical entity in the field of organic chemistry. This compound is a derivative of phenoxyacetic acid, with an ethyl ester group and an acetyl substituent on the aromatic ring. Its structure and properties make it a subject of interest in both academic research and industrial applications.

Phenoxyacetic acid derivatives have been extensively studied due to their diverse biological activities. Recent studies have highlighted the potential of (2-Acetyl-phenoxy)-acetic acid ethyl ester in various fields, including agriculture and pharmaceuticals. For instance, research published in 2023 demonstrated its role as a plant growth regulator, where it was found to enhance crop yield under stress conditions. This finding underscores its importance in sustainable agricultural practices.

The synthesis of (2-Acetyl-phenoxy)-acetic acid ethyl ester involves a multi-step process, typically starting from phenol derivatives. The introduction of the acetyl group and the subsequent esterification are critical steps that determine the compound's stability and reactivity. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of biological activity, (2-Acetyl-phenoxy)-acetic acid ethyl ester has shown promising results in vitro studies. Researchers have reported its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This suggests potential applications in the development of novel therapeutic agents for conditions like Alzheimer's disease. However, further clinical trials are required to validate these findings.

The environmental impact of (2-Acetyl-phenoxy)-acetic acid ethyl ester is another area of active research. Studies conducted in 2023 indicate that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. This is a positive attribute for its use in agricultural settings, where minimizing ecological footprint is a priority.

From an industrial perspective, the demand for phenoxyacetic acid derivatives has been rising due to their versatility. The ethyl ester form of (2-Acetyl-phenoxy)-acetic acid is particularly valuable due to its solubility properties, which facilitate its incorporation into various formulations. Its application as a herbicide has been explored, with recent studies focusing on its selectivity towards specific weed species.

Looking ahead, the future of (2-Acetyl-phenoxy)-acetic acid ethyl ester lies in its potential for further functionalization and application development. Researchers are currently investigating methods to modify its structure to enhance bioavailability and efficacy. Additionally, green chemistry approaches are being employed to develop more sustainable synthesis pathways for this compound.

In conclusion, (2-Acetyl-phenoxy)-acetic acid ethyl ester (CAS No. 63815-27-0) is a multifaceted chemical entity with significant potential across various industries. Its unique properties and recent research advancements highlight its importance as a valuable tool in both scientific exploration and practical applications.